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Compound of Interest |

Compound Name: 2-chloroethyl diethyl phosphate
CAS No.: 5630-71-7
Cat. No.: B3053817

Executive Safety Summary
o Chemical Name: 2-Chloroethyl diethyl phosphate[1][2][3][4]

o CAS Number: 5630-71-7[1][2][3][4]

e Synonyms: Phosphoric acid, 2-chloroethyl diethyl ester; Diethyl 2-chloroethyl phosphate.[1]
[21[4]1[5]

e Primary Hazards:
o Neurotoxicity: Organophosphate ester; potential acetylcholinesterase (AChE) inhibitor.

o Alkylating Agent: The 2-chloroethyl moiety poses potential carcinogenic and mutagenic
risks similar to nitrogen mustards or TCEP.[1]

o Hydrolysis Risk: Contact with water or strong bases may release 2-chloroethanol
(Ethylene chlorohydrin), a highly toxic and volatile liquid (LD50 ~71 mg/kg).[2]

o Core Directive:Do not attempt bulk neutralization in the laboratory. Collect as halogenated
organic waste for high-temperature incineration.[1]

Hazard Identification & PPE
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Before handling waste, verify the chemical identity.[2] This compound is structurally related to

flame retardants (like TCEP) and pesticides.

Personal Protective Fquipmpnt (PPF) Matrix

Component

Recommendation

Rationale

Respiratory

Fume Hood (Mandatory)

Prevent inhalation of aerosols

or volatile hydrolysis products.

[1]

Hand Protection

Butyl Rubber or Viton
(0.7mm+)

Organophosphates can
penetrate standard nitrile.
Double-glove if using nitrile
(change immediately upon
splash).[1]

Eye Protection

Chemical Splash Goggles

Prevent ocular absorption
(rapid route for

organophosphates).

Body

Lab Coat + Impervious Apron

Prevent skin absorption.

Disposal Procedures (Step-by-Step)

A. Waste Characterization & Segregation

Do not mix this chemical with oxidizers or strong bases.[2]

» Waste Stream:Halogenated Organic Solvent Waste.[]

o Compatibility: Compatible with other halogenated solvents (e.g., DCM, Chloroform) unless

specific facility rules require segregation of organophosphates.[2]

o Container: Amber glass or high-density polyethylene (HDPE) with a PTFE-lined cap.[1]

B. Packaging & Labeling

» Select Container: Use a clean, chemically resistant container (Glass/HDPE).[2]
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» Transfer: Pour waste into the container inside a fume hood. Do not overfill (leave 10%

headspace).

e Labeling: Attach a hazardous waste tag immediately.[2]
o Chemical Name: "2-Chloroethyl Diethyl Phosphate" (Do not use abbreviations).
o Hazard Checkboxes: [x] Toxic, [x] Irritant, [X] Halogenated.[2]

o Concentration: Estimate % if in solution.

C. The "No-Treatment" Rule (Expert Insight)

CRITICAL WARNING: Standard protocols for organophosphates often suggest alkaline
hydrolysis (using NaOH) to break the P-O bond. Do NOT apply this method to 2-chloroethyl
diethyl phosphate.

The Mechanism of Danger: Alkaline hydrolysis of the chloroethyl group can lead to the
formation of 2-chloroethanol (via P-O bond cleavage) or vinyl phosphates (via
dehydrohalogenation).[1] 2-Chloroethanol is significantly more volatile and acutely toxic than the

parent phosphate, creating an immediate inhalation hazard in the lab.

[2] Correct Path: Send for Commercial Incineration.[2] Industrial incinerators operate at

>1000°C with scrubbers to capture phosphorus pentoxide and hydrogen chloride gases safely.

Emergency Response: Spills

Minor Spill (< 10 mL):
o Evacuate the immediate area and alert nearby personnel.

e Don PPE: Goggles, Butyl gloves, Lab coat.[2]
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e Absorb: Cover the spill with Vermiculite, Dry Sand, or Commercial Mineral Absorbent Pads.

[2]

o Note: Do NOT use sawdust or paper towels (combustible). Do NOT use water (spreads
contamination/hydrolysis).

e Collect: Scoop soaked absorbent into a wide-mouth jar and seal.

o Clean: Wipe the surface with a mild detergent solution (5%) followed by water. Collect all
wipes as hazardous waste.[2]

Major Spill (> 100 mL or outside hood):
o Evacuate the lab immediately.
e Secure the door and post "Do Not Enter" signage.

» Contact Environmental Health & Safety (EHS) or Emergency Services.

Visual Workflows
Figure 1. Disposal Decision Tree

This logic flow ensures the material ends up in the correct waste stream without generating
secondary hazards.
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Waste: 2-Chloroethyl Diethyl Phosphate

Is it Pure or Mixed Solvent?

Mixed Solution

Pure Chemical

Check Compatibility
(No Oxidizers/Bases)

Segregate as HALOGENATED ORGANIC

!
!
IIAVOid
/

Do NOT Hydrolyze in Lab Package in Glass/HDPE
(Risk of 2-Chloroethanol) Label: Toxic/Halogenated

Ship for Commercial Incineration

Click to download full resolution via product page

Caption: Figure 1. Decision matrix for safe disposal, highlighting the restriction on in-lab
hydrolysis.

Figure 2: Spill Response Protocol
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Minor (<10mL) Absorb with Vermiculite/Sand Surface Decon:
Inside Hood (NO WATER) Chaltett & lHERNESE Detergent + Water

Major (>100mL) Evacuate Lab
Or Outside Hood Call EHS

. Assess Volume
Spill Detected (<10mL vs >100mL)

Click to download full resolution via product page

Caption: Figure 2.[1] Immediate response actions for minor vs. major spills.

Regulatory & Technical Reference

Waste Codes (US EPA RCRA):

o Primary Code: Not explicitly listed (P or U list) by specific CAS, but falls under Halogenated
Organic Solvents if mixed.[2]

o Characteristic Code: Likely D001 (Ignitable, if in solvent) or DO03 (Reactivity, if
pure/unstable).[2]

o Best Practice: Classify as "Non-RCRA Regulated Hazardous Waste" (unless mixed with
listed solvents) but manage as Toxic/Halogenated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. lookchem.com [lookchem.com]
e 2. Waste Code [rcrainfo.epa.gov]
e 3. arctomsci.com [arctomsci.com]
e 4. parchem.com [parchem.com]

e 5. Diethyl (2-chloroethyl)phosphonate | C6H14CIO3P | CID 25250 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 6. media.sciltp.com [media.sciltp.com]

¢ To cite this document: BenchChem. [2-Chloroethyl Diethyl Phosphate: Disposal & Handling
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053817#2-chloroethyl-diethyl-phosphate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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